Cas no 925442-79-1 (4-(2-Fluorophenyl)butanal)

• Product Name: 4-(2-Fluorophenyl)butanal
• CAS No: 925442-79-1
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5688405
• PubChem ID: 54556404
• Update Time: 2024-03-01

4-(2-Fluorophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)butanal
• EN300-1846269
• Z1233207919
• AKOS013847236
• SCHEMBL96466
• HSBGTPQYNCFXGT-UHFFFAOYSA-N
• 925442-79-1
• 2-FLUORO-BENZENEBUTANAL
• Benzenebutanal, 2-fluoro-
• 4-(2-Fluorophenyl)butanal

• Inchi： 1S/C10H11FO/c11-10-7-2-1-5-9(10)6-3-4-8-12/h1-2,5,7-8H,3-4,6H2
• InChI Key： HSBGTPQYNCFXGT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CCCC=O

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Boiling Point: 244.7±23.0 °C(Predicted)